Phenylpropenylcarbinol

• Molecular Formula: C10H12O
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 4-phenylbut-2-en-1-ol
• InChI: InChI=1S/C10H12O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-7,11H,8-9H2
• InChI Key: VNDHSAYSKPVHPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC=CCO

Description

Phenylpropenylcarbinol is a useful research compound. Its molecular formula is C10H12O and its molecular weight is 148.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a -10° C. solution of phenylmagnesium bromide, 3M in ether (68 mL) was added a solution of cupric acetate (5.6 g) and butadiene monoxide (6.43 mL) in THF (200 mL) over 40 min while maintaining the reaction temperature below -5° C. The reaction was stirred at -10° C. for 1 h, room temperature for 16 h, refluxed for 15 min then cooled to room temperature. Aqueous HCl (10%, 100 mL) was added and the mixture extracted with ethyl acetate. The organic solution was washed with aqueous HCl (10%), NaHCO3 (saturated) and brine (saturated), dried (MgSO4) and concentrated to yield a blue liquid. The residue was chromatographed to yield the title compound (6.3 g, 30%).